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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d4

Cat. No.: B1474433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1,3-
Dimethoxybenzene-d4. The information presented is compiled from various safety data

sheets (SDS) and chemical databases. It is important to note that while this guide addresses

the deuterated form, much of the available safety data is for the non-deuterated analogue, 1,3-

Dimethoxybenzene. The safety precautions and toxicological properties are expected to be

very similar.

Hazard Identification and Classification
1,3-Dimethoxybenzene is classified as a combustible liquid that can cause skin, eye, and

respiratory tract irritation.[1][2] It may also be suspected of causing genetic defects.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H341: Suspected of causing genetic defects.[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties is provided in the table below.

Property Value References

Molecular Formula C₈H₆D₄O₂ [3]

Molecular Weight 142.19 g/mol [3]

Appearance Colorless to light brown liquid [2][4]

Odor Sweet, earthy, nut-like [5]

Boiling Point 85 - 87 °C @ 7 mmHg [5]

Melting Point -52 °C [6][7]

Flash Point 87 °C / 188.6 °F (closed cup) [4][8]

Density 1.055 g/mL at 25 °C [5]

Solubility
Slightly soluble in water.

Miscible with toluene.
[5][6][9]

Vapor Pressure 0.52 mmHg [6]

Toxicological Information
Detailed toxicological data for 1,3-Dimethoxybenzene-d4 is not readily available. The

information for the non-deuterated form indicates that it is irritating to the eyes, skin, and

respiratory system.[2] Prolonged or repeated skin contact may lead to dermatitis.[2]

Acute Effects:

Inhalation: Causes respiratory tract irritation.[2] High concentrations may lead to central

nervous system depression.[2]

Skin Contact: Causes skin irritation.[2]

Eye Contact: Causes serious eye irritation.[1][2]
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Ingestion: May cause gastrointestinal irritation.[2]

LD50/LC50 data for 1,3-Dimethoxybenzene is not available in the searched documents.[2]

Experimental Protocols
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[3]

Skin Contact: Remove contaminated clothing and wash skin with soap and plenty of water.

[3] Seek medical attention if irritation occurs.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[3]

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[1]

Use only in a well-ventilated area or outdoors.[1]

Avoid breathing mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[4][10]

Storage:
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Store in a cool, dry, well-ventilated area.[1]

Keep container tightly closed.[1]

Store locked up.[1]

Keep away from heat, sparks, and open flames.[4]

Store away from incompatible materials such as strong oxidizing agents.[1]

Accidental Release Measures
In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.

Initial Actions Containment & Cleanup Final Steps

Evacuate Personnel Ensure Adequate Ventilation Remove Ignition Sources Contain Spill with Inert Material
(e.g., sand, earth) Absorb Remaining Liquid Collect Residue into Labeled Container Clean Spill Area Dispose of Waste According to Regulations Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 1,3-Dimethoxybenzene-d4 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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